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Compound of Interest

Compound Name: Naringenin 7-O-glucuronide

cat. No.: B15286769

A Note on Naringenin 7-O-glucuronide: Extensive literature review indicates a significant gap
in research directly investigating the effects of Naringenin 7-O-glucuronide (N7G) on cancer
cell lines. While N7G is a known major metabolite of naringenin found in plasma and urine
following consumption, studies on its direct application in cancer research are not readily
available.

This document, therefore, focuses on a closely related metabolite, Naringenin-7-O-glucoside
(N7Gls), for which recent in-vitro data in cancer cell lines exists. This information serves as a
valuable starting point for researchers interested in the bioactivity of naringenin metabolites.
Additionally, the well-documented anticancer activities of the parent compound, naringenin, are
provided for a comprehensive understanding of the potential mechanisms of its derivatives.

Application of Naringenin-7-O-glucoside (N7GlIs) in
Triple-Negative Breast Cancer (TNBC)

Recent studies have explored the potential of Naringenin-7-O-glucoside as a therapeutic agent
against triple-negative breast cancer (TNBC) cell lines.[1]

Data Presentation

The cytotoxic effects of Naringenin-7-O-glucoside have been quantified, providing key data for
its potential as an anticancer compound.
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Mechanism of Action

Naringenin-7-O-glucoside has been shown to induce apoptosis in TNBC cell lines, as
confirmed by extensive DNA fragmentation.[1] A key mechanism identified is the significant
downregulation of the epidermal growth factor receptor (EGFR), a crucial proto-oncogene
involved in cell growth and proliferation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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